Cas no 2060019-91-0 (2-(difluoromethyl)-7-methyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one)

• Product Name: 2-(difluoromethyl)-7-methyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one
• CAS No: 2060019-91-0
• MF: C₉H₁₀F₂N₂O
• MW: 200.185308933258
• MDL: MFCD30487423
• CID: 5193074
• PubChem ID: 137702415
• Update Time: 2025-10-17

2-(difluoromethyl)-7-methyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-7-methyl-7,8-dihydro-6H-pyrrolo[1,2-a]pyrimidin-4-one
• 2-(difluoromethyl)-7-methyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one

• MDL： MFCD30487423
• Inchi： 1S/C9H10F2N2O/c1-5-2-7-12-6(9(10)11)3-8(14)13(7)4-5/h3,5,9H,2,4H2,1H3
• InChI Key： YHEKWFULJUQWIF-UHFFFAOYSA-N
• SMILES： C12CC(C)CN1C(=O)C=C(C(F)F)N=2

Computed Properties

• Exact Mass: 200.07611927g/mol
• Monoisotopic Mass: 200.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 32.7Ų

Additional information on 2-(difluoromethyl)-7-methyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one

Introduction to 2-(difluoromethyl)-7-methyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one (CAS No. 2060019-91-0)

2-(difluoromethyl)-7-methyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2060019-91-0, belongs to the pyrrolopyrimidine class of molecules, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a difluoromethyl group and a methyl substituent on the pyrrolopyrimidine core, contribute to its unique chemical properties and biological interactions.

The difluoromethyl group is a key structural element that enhances the metabolic stability and lipophilicity of the molecule, making it an attractive candidate for drug development. This modification is particularly relevant in modern medicinal chemistry, where optimizing pharmacokinetic profiles is crucial for achieving efficacy and safety in clinical settings. The methyl group at the 7-position further influences the electronic distribution of the molecule, potentially modulating its binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that 2-(difluoromethyl)-7-methyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one exhibits promising interactions with enzymes and receptors involved in critical biological pathways. For instance, preliminary computational studies suggest that this compound may interfere with kinases and other signaling molecules that are implicated in cancer progression.

The pharmaceutical industry has been increasingly interested in heterocyclic compounds due to their structural diversity and functional versatility. Pyrrolopyrimidines, in particular, have been explored for their potential as antiviral, anticancer, and anti-inflammatory agents. The synthesis of 2-(difluoromethyl)-7-methyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one represents a significant step forward in this area of research. The introduction of fluorine atoms into the molecular framework not only improves the compound's bioavailability but also enhances its ability to cross biological membranes.

In vitro studies have begun to unravel the mechanistic aspects of this compound's biological activity. Initial experiments suggest that it may exert its effects by inhibiting specific enzymatic pathways or by modulating receptor signaling. These findings are particularly exciting because they align with current trends in drug discovery, where targeted inhibition of disease-causing pathways is a primary goal. The difluoromethyl group plays a pivotal role in these interactions by stabilizing key intermediates during enzyme inhibition.

The synthetic route to 2-(difluoromethyl)-7-methyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The use of advanced catalytic systems and transition metal complexes has enabled researchers to construct the complex pyrrolopyrimidine core with high efficiency and selectivity. These synthetic strategies are not only applicable to this specific compound but also serve as valuable tools for developing other novel heterocyclic derivatives.

As research progresses, the potential applications of 2-(difluoromethyl)-7-methyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one are likely to expand beyond initial hypotheses. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into clinical reality. The compound's unique structural features make it a versatile scaffold for further derivatization and optimization.

The development of new therapeutic agents often requires rigorous testing to ensure both efficacy and safety. Preclinical studies are underway to evaluate the pharmacological profile of 2-(difluoromethyl)-7-methyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one, including its toxicity profile and potential side effects. These studies will provide critical insights into how best to harness the compound's biological activity while minimizing adverse effects.

The role of fluorine-containing compounds in modern drug design cannot be overstated. The ability of fluorine atoms to influence metabolic stability and binding affinity has made them indispensable tools for medicinal chemists. The incorporation of fluorine into heterocyclic frameworks has led to several FDA-approved drugs with improved pharmacokinetic properties. 2-(difluoromethyl)-7-methyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one is a prime example of how strategic fluorination can enhance a molecule's therapeutic potential.

In conclusion, 2-(difluoromethyl)-7-methyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one (CAS No. 2060019-91-0)> represents a significant advancement in pharmaceutical chemistry. Its unique structural features, particularly the presence of a difluoromethyl group, make it a promising candidate for further exploration in drug discovery. Ongoing research aims to fully elucidate its biological activities and therapeutic potential, paving the way for new treatments across various medical disciplines.